Cas no 2171365-78-7 (4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid)
4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid
- 4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid
- 2171365-78-7
- EN300-1505172
-
- Inchi: 1S/C25H30N2O6/c1-3-15(2)22(23(29)26-13-12-21(28)24(30)31)27-25(32)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22,28H,3,12-14H2,1-2H3,(H,26,29)(H,27,32)(H,30,31)/t15-,21?,22-/m0/s1
- InChI Key: MAWPTCCNUOVOAO-QEKIYOMCSA-N
- SMILES: O(C(N[C@H](C(NCCC(C(=O)O)O)=O)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 125Ų
4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1505172-1.0g |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1505172-50mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 50mg |
$647.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-100mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 100mg |
$678.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-250mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 250mg |
$708.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-500mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 500mg |
$739.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-1000mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 1000mg |
$770.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-2500mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 2500mg |
$1509.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-5000mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 5000mg |
$2235.0 | 2023-09-27 | ||
| Enamine | EN300-1505172-10000mg |
4-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxybutanoic acid |
2171365-78-7 | 10000mg |
$3315.0 | 2023-09-27 |
4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid
4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic Acid (CAS No. 2171365-78-7): An Overview
4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid (CAS No. 2171365-78-7) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.
The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool for chemists working on complex biomolecules. The specific structure of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid includes a hydroxybutanoic acid moiety, which adds an additional layer of complexity and functionality to the molecule. This hydroxyl group can participate in various chemical reactions, such as esterification and ether formation, making the compound versatile for different synthetic strategies.
In recent years, the use of Fmoc-protected amino acids has been extensively studied in the context of peptide-based therapeutics. These compounds are often employed in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the sequence and conformation of peptides through the use of protecting groups like Fmoc is crucial for optimizing their biological activity and stability.
A notable application of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid is in the synthesis of cyclic peptides. Cyclic peptides have shown promise in drug discovery due to their enhanced stability against proteolytic degradation and improved cell permeability. The presence of the hydroxybutanoic acid moiety in this compound can facilitate cyclization reactions, leading to the formation of stable cyclic structures with desired biological properties.
Recent research has also explored the use of Fmoc-protected amino acids in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but are often more stable and have better pharmacokinetic properties. The versatility of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid makes it an attractive candidate for designing novel peptidomimetics with potential therapeutic applications.
In addition to its role in drug development, this compound has been studied for its potential in diagnostic applications. For instance, Fmoc-protected amino acids can be used to synthesize fluorescent probes for imaging and sensing applications. The fluorescence properties of the fluorenyl group can be exploited to develop sensitive and selective probes for detecting specific biomolecules or cellular processes.
The synthesis of 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions with other amino acids or functional groups. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve yield and purity.
The purity and quality control of this compound are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used analytical techniques to ensure that the synthesized product meets the required standards. These methods can also help identify any impurities or side products that may affect the performance of the compound in downstream applications.
In conclusion, 4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid (CAS No. 2171365-78-7) is a versatile and important compound in chemical biology and medicinal chemistry. Its unique structure and functional groups make it a valuable tool for peptide synthesis, drug development, and diagnostic applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.
2171365-78-7 (4-(2S,3S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)